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Get Quote

An In-depth Technical Guide on the Predicted Protein Targets of TTP and LAT

Introduction
The term "laTTP" is not a standard designation for a single protein in widespread scientific

literature. It is possible that this is a typographical error and the intended subject is either

Tristetraprolin (TTP), an RNA-binding protein crucial in regulating inflammatory responses, or

the Linker for Activation of T cells (LAT), a key adaptor protein in T-cell signaling. Given this

ambiguity, this technical guide will provide a comprehensive overview of the predicted protein

targets and associated pathways for both TTP and LAT, addressing the core requirements of

data presentation, experimental protocols, and visualization for an audience of researchers,

scientists, and drug development professionals.

Part 1: Tristetraprolin (TTP)
Tristetraprolin (TTP), encoded by the ZFP36 gene, is a well-characterized AU-rich element

(ARE)-binding protein. It plays a pivotal role in post-transcriptional gene regulation by binding

to the 3'-untranslated regions (3'-UTRs) of specific mRNAs and promoting their degradation.

This mechanism is central to the control of inflammation, as many of TTP's targets are pro-

inflammatory cytokines.
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Predicted mRNA Targets of TTP
TTP's primary function is to destabilize target mRNAs. The following table summarizes some of

the key experimentally validated mRNA targets of TTP.

Target mRNA
Function of Encoded
Protein

Reference Cell
Type/System

Tumor Necrosis Factor (TNF) Pro-inflammatory cytokine Macrophages

Granulocyte-Macrophage

Colony-Stimulating Factor

(GM-CSF)

Myeloid cell growth and

migration factor
Various

Interleukin-2 (IL-2)
T-cell proliferation and

differentiation
T-cells

Interleukin-3 (IL-3) Hematopoietic growth factor Mast cells, T-cells

c-Fos
Transcription factor involved in

cell proliferation
Various

Cyclooxygenase-2 (COX-2)
Enzyme in prostaglandin

synthesis
Various

Inducible Nitric Oxide

Synthase (iNOS)
Enzyme producing nitric oxide Various

TTP (Zfp36) Autoregulation Macrophages

Interacting Proteins of TTP
TTP's function is modulated by its interaction with other proteins, which can affect its stability,

localization, and activity.
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Interacting Protein Function in Relation to TTP

MAPK-activated protein kinase 2 (MK2)
Phosphorylates TTP, leading to its inactivation.

[1][2][3]

14-3-3 proteins
Bind to phosphorylated TTP, sequestering it and

preventing mRNA decay.[1][2][3]

Protein Phosphatase 2A (PP2A) Dephosphorylates TTP, promoting its activity.[1]

CNOT1

A scaffold protein of the CCR4-NOT

deadenylase complex, recruited by TTP to

target mRNAs.[4]

DDX6
RNA helicase involved in TTP-mediated mRNA

degradation.[3]

4EHP-GYF complex
Involved in TTP-mediated translational

repression.[3]

Experimental Protocols
Individual-nucleotide resolution UV crosslinking and
immunoprecipitation (iCLIP)
A key method to identify the direct binding targets of RNA-binding proteins like TTP is iCLIP.[3]

Methodology:

UV Crosslinking: Cells expressing the TTP protein of interest are irradiated with UV light to

create covalent crosslinks between TTP and the RNA molecules it is bound to.

Immunoprecipitation: Cell lysates are prepared, and TTP-RNA complexes are

immunoprecipitated using an antibody specific to TTP.

RNA Fragmentation and Ligation: The bound RNA is partially digested to create smaller

fragments. A linker is ligated to the 3' end of the RNA fragments.

Protein Digestion and Reverse Transcription: The TTP protein is digested with proteinase K,

leaving a small peptide at the crosslink site. The RNA fragments are then reverse-transcribed
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into cDNA. The reverse transcriptase enzyme stalls at the crosslink site, which allows for the

precise identification of the binding site.

cDNA Ligation and PCR Amplification: A second linker is ligated to the 5' end of the cDNA,

which is then amplified by PCR.

High-Throughput Sequencing and Analysis: The amplified cDNA library is sequenced, and

the reads are mapped to the transcriptome to identify the specific binding sites of TTP at

single-nucleotide resolution.

Signaling Pathway
p38 MAPK Pathway Regulation of TTP
The p38 MAPK pathway is a critical regulator of TTP function.[1][2] Activation of this pathway in

response to stimuli like lipopolysaccharide (LPS) leads to the phosphorylation and inactivation

of TTP, thereby stabilizing the mRNAs of pro-inflammatory cytokines.
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Caption: Regulation of TTP activity by the p38 MAPK signaling pathway.

Part 2: Linker for Activation of T cells (LAT)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1230224/docs?utm_src=pdf-body-img#predicted-protein-targets-of-lattp
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230224?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Linker for Activation of T cells (LAT) is a transmembrane adaptor protein that is essential

for T-cell development and activation.[5][6][7] Following T-cell receptor (TCR) engagement, LAT

becomes phosphorylated on multiple tyrosine residues, creating docking sites for a variety of

downstream signaling molecules. This leads to the formation of a large signaling complex,

known as the LAT signalosome, which integrates and propagates signals that ultimately lead to

T-cell activation.[5][6][7]

Predicted Protein Targets (Interacting Partners) of LAT
The "targets" of LAT are the proteins that are recruited to the phosphorylated LAT molecule,

thereby initiating downstream signaling cascades.
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Interacting Protein
SH2 Domain Binding
Site(s) on LAT

Downstream Signaling
Pathway/Function

Phospholipase C-gamma 1

(PLC-γ1)
Y132

Cleavage of PIP2 to IP3 and

DAG, leading to calcium

mobilization and PKC

activation.[5]

Growth factor receptor-bound

protein 2 (Grb2)
Y171, Y191, Y226

Recruitment of Sos, leading to

Ras/MAPK pathway activation.

[5]

Grb2-related adaptor

downstream of Shc (Gads)
Y171, Y191 Recruitment of SLP-76.[5][6]

SH2 domain-containing

leukocyte protein of 76 kDa

(SLP-76)

Indirectly via Gads

Scaffolding protein that recruits

Vav, Nck, and Itk, crucial for

actin polymerization and PLC-

γ1 activation.[5][6][7]

Itk (IL-2-inducible T-cell kinase) Indirectly via SLP-76
Phosphorylates and activates

PLC-γ1.[6]

Vav Indirectly via SLP-76

Guanine nucleotide exchange

factor for Rho family GTPases,

involved in actin cytoskeleton

rearrangement.[6]

Nck Indirectly via SLP-76
Adaptor protein involved in

actin polymerization.[5]

c-Cbl Indirectly via Grb2
E3 ubiquitin ligase involved in

protein ubiquitination.[5][6]

Gab2 Indirectly via Grb2
Scaffolding protein that recruits

SHP-2.[5]

Experimental Protocols
Co-Immunoprecipitation (Co-IP)
Co-IP is a widely used technique to identify protein-protein interactions within a cell.
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Methodology:

Cell Lysis: Cells are lysed under non-denaturing conditions to preserve protein-protein

interactions.

Immunoprecipitation: An antibody specific to the "bait" protein (in this case, LAT) is added to

the cell lysate. The antibody is typically coupled to beads (e.g., agarose or magnetic beads).

Complex Formation: The antibody binds to LAT, and any proteins that are associated with

LAT will also be pulled down.

Washing: The beads are washed several times to remove non-specifically bound proteins.

Elution: The protein complexes are eluted from the beads.

Analysis: The eluted proteins are typically separated by SDS-PAGE and identified by

Western blotting using antibodies against the suspected interacting proteins, or by mass

spectrometry for a more unbiased identification of interaction partners.

Signaling Pathway
T-Cell Receptor (TCR) Signaling Pathway via LAT
Upon TCR engagement with an antigen-presenting cell, a signaling cascade is initiated that

leads to the phosphorylation of LAT and the assembly of the LAT signalosome.
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Caption: LAT-mediated signaling downstream of the T-cell receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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